Cas no 1361902-60-4 (5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid
• CAS No: 1361902-60-4
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4932036
• Update Time: 2025-10-19

5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-8-6(7(10)11)5(9(14)15)4(2-12)3-13-8/h3,7H,2,12H2,1H3,(H,14,15)
• InChI Key： IOMREVSOQBBZPC-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CN)C=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.1
• Topological Polar Surface Area: 85.4

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid

Research Brief on 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS: 1361902-60-4)

The compound 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS: 1361902-60-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, highlighting its structural properties, synthetic pathways, biological activities, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid, leveraging advanced techniques such as multi-step organic synthesis and computational modeling. The compound's unique structural features, including the difluoromethyl and aminomethyl groups, contribute to its reactivity and potential as a building block for more complex pharmacophores. Researchers have reported high yields and purity levels in its synthesis, making it a viable candidate for further pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies indicate that 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, one study demonstrated its ability to modulate the activity of kinases implicated in cancer progression, suggesting its potential as a lead compound for kinase inhibitor development. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The therapeutic potential of this compound is also being explored in the context of infectious diseases. Recent findings suggest that derivatives of 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid may possess antimicrobial properties, particularly against drug-resistant bacterial strains. This opens new avenues for the development of novel antibiotics, addressing the growing challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS: 1361902-60-4) represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes and diverse biological activities make it a valuable subject for ongoing and future research. Continued exploration of its synthetic pathways, biological targets, and therapeutic applications will be critical in unlocking its full potential.